Cas no 907953-10-0 (• 1H-Indene-2-carboxylic acid, 2-amino-5-bromo-2,3-dihydro-, ethyl ester)

• Product Name: • 1H-Indene-2-carboxylic acid, 2-amino-5-bromo-2,3-dihydro-, ethyl ester
• CAS No: 907953-10-0
• MF: C₁₂H₁₅BrClNO₂
• MW: 320.610001802444
• CID: 4723855
• Update Time: 2025-06-28

• 1H-Indene-2-carboxylic acid, 2-amino-5-bromo-2,3-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• • 1H-Indene-2-carboxylic acid, 2-amino-5-bromo-2,3-dihydro-, ethyl ester

• Inchi： 1S/C12H14BrNO2.ClH/c1-2-16-11(15)12(14)6-8-3-4-10(13)5-9(8)7-12;/h3-5H,2,6-7,14H2,1H3;1H
• InChI Key： TVOMUUVIPGJZKH-UHFFFAOYSA-N
• SMILES： C(C1(CC2=CC(Br)=CC=C2C1)N)(=O)OCC.Cl

Additional information on • 1H-Indene-2-carboxylic acid, 2-amino-5-bromo-2,3-dihydro-, ethyl ester

Introduction to • 1H-Indene-2-carboxylic acid, 2-amino-5-bromo-2,3-dihydro-, ethyl ester (CAS No. 907953-10-0)

The compound • 1H-Indene-2-carboxylic acid, 2-amino-5-bromo-2,3-dihydro-, ethyl ester, identified by its CAS number 907953-10-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure and functional groups, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both carboxylic acid and amino functional groups, combined with the bromine substituent, makes it a versatile scaffold for further chemical modifications and biological investigations.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with indene derivatives emerging as particularly promising candidates. The specific arrangement of atoms in • 1H-Indene-2-carboxylic acid, 2-amino-5-bromo-2,3-dihydro-, ethyl ester contributes to its unique chemical properties and reactivity. This compound is particularly interesting because it can serve as a precursor for synthesizing more complex molecules with enhanced pharmacological activity. The ethyl ester group at the carboxyl position not only facilitates further derivatization but also influences the solubility and metabolic stability of the compound.

The bromine atom at the 5-position of the indene ring adds an additional layer of functionality, enabling various cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are frequently found in biologically active molecules. The amino group at the 2-position provides a nucleophilic center that can engage in condensation reactions or serve as a site for further functionalization, enhancing the compound's utility in drug design.

Recent studies have highlighted the importance of indene derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that certain indene-based compounds exhibit significant anti-inflammatory and antioxidant properties. The structural features of • 1H-Indene-2-carboxylic acid, 2-amino-5-bromo-2,3-dihydro-, ethyl ester, including its aromatic core and multiple reactive sites, align well with these findings. This suggests that it may be a valuable building block for developing novel therapeutics targeting inflammatory and oxidative stress-related diseases.

The synthesis of this compound involves multi-step organic transformations that showcase the synthetic prowess of modern pharmaceutical chemistry. Key steps include bromination of the indene core followed by selective functionalization at the 2-position and esterification at the carboxyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce specific substituents with high precision. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic accessibility for further medicinal chemistry investigations.

The pharmacological potential of • 1H-Indene-2-carboxylic acid, 2-amino-5-bromo-2,3-dihydro-, ethyl ester is further supported by computational studies that predict favorable interactions with biological targets. Molecular modeling techniques have been used to explore how this compound might bind to enzymes or receptors involved in disease pathways. These virtual screenings provide valuable insights into potential drug-like properties such as binding affinity and selectivity. Such computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to prioritize promising candidates like this one for experimental validation.

In conclusion, • 1H-Indene-2-carboxylic acid, 2-amino-5-bromo-2,3-dihydro-, ethyl ester (CAS No. 907953-10-0) stands out as a versatile and intriguing molecule with significant implications for pharmaceutical research. Its unique structural features and functional groups make it an excellent candidate for developing novel therapeutic agents targeting various diseases. The combination of synthetic accessibility and promising pharmacological properties positions this compound as a valuable asset in the ongoing quest to discover new medicines.